Cas no 2138509-42-7 (5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2138509-42-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5881345
• PubChem ID: 165477748
• Update Time: 2025-10-23

5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde
• 2138509-42-7
• EN300-1074710

• Inchi： 1S/C12H19N3O/c1-8-3-4-11(5-9(8)2)15-12(13)10(7-16)6-14-15/h6-9,11H,3-5,13H2,1-2H3
• InChI Key： XKDMVAJLZHUDDE-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=1N)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde

5-Amino-1-(3,4-Dimethylcyclohexyl)-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

The compound 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde, with the CAS number 2138509-42-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an amino group at position 5, a cyclohexyl group at position 1, and an aldehyde group at position 4. The presence of these functional groups makes it a versatile compound with potential applications in drug design and development.

Recent studies have highlighted the importance of pyrazole derivatives in the development of bioactive molecules. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde, the amino group at position 5 enhances hydrogen bonding capabilities, while the aldehyde group at position 4 introduces additional reactivity and potential for further functionalization.

The cyclohexyl group at position 1 of the molecule contributes to its hydrophobicity and stability. The specific substitution pattern on the cyclohexane ring—namely the methyl groups at positions 3 and 4—further modulates the physical and chemical properties of the compound. This substitution pattern is thought to influence the molecule's solubility, permeability, and overall pharmacokinetic profile, making it a promising candidate for drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into its molecular structure, purity, and stability under various conditions. Additionally, computational modeling approaches have been employed to predict the compound's interactions with biological targets, paving the way for its application in therapeutic areas such as oncology, inflammation, and infectious diseases.

In terms of biological activity, 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde has shown potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in cancer progression. The aldehyde group at position 4 plays a critical role in these interactions by forming covalent bonds with cysteine residues on the enzyme's active site.

Beyond enzymatic inhibition, this compound has also been explored for its anti-inflammatory properties. Preclinical studies using animal models have indicated that it can reduce inflammation by modulating cytokine production and suppressing nuclear factor-kappa B (NF-κB) signaling. These findings suggest that it could be developed into a novel anti-inflammatory agent with fewer side effects compared to existing therapies.

The synthesis of 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde involves a multi-step process that begins with the preparation of intermediates such as 3,4-dimethylcyclohexanone. This intermediate undergoes various transformations, including condensation reactions and oxidation steps, to yield the final product. The optimization of reaction conditions has been a key focus in recent studies to improve yield and purity.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for off-target interactions. Regulatory agencies such as the FDA have emphasized the importance of comprehensive safety assessments for new chemical entities like this one.

The development of 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde into a clinically relevant drug will depend on several factors, including its pharmacokinetic properties, bioavailability, and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these challenges and accelerate its progression through the drug development pipeline.

In conclusion, 5-amino-1-(3,4-dimethylcyclohexyl)-1H-pyrazole-4-carbaldehyde represents a promising lead compound in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for advancing therapeutic interventions in various disease areas.